Cas no 1805062-40-1 (2-(Difluoromethyl)-3-hydroxy-4-iodo-6-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-3-hydroxy-4-iodo-6-(trifluoromethyl)pyridine
• CAS No: 1805062-40-1
• MF: C₇H₃F₅INO
• MW: 339.001311540604
• CID: 4805479
• Update Time: 2025-06-08

2-(Difluoromethyl)-3-hydroxy-4-iodo-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-hydroxy-4-iodo-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3F5INO/c8-6(9)4-5(15)2(13)1-3(14-4)7(10,11)12/h1,6,15H
• InChI Key： AOOUXCFPJVYBDF-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)(F)F)N=C(C(F)F)C=1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 2.7
• Topological Polar Surface Area: 33.1

Additional information on 2-(Difluoromethyl)-3-hydroxy-4-iodo-6-(trifluoromethyl)pyridine

2-(Difluoromethyl)-3-hydroxy-4-iodo-6-(trifluoromethyl)pyridine: A Comprehensive Overview

2-(Difluoromethyl)-3-hydroxy-4-iodo-6-(trifluoromethyl)pyridine (CAS No. 1805062-40-1) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements surrounding this intriguing molecule.

The molecular structure of 2-(Difluoromethyl)-3-hydroxy-4-iodo-6-(trifluoromethyl)pyridine is noteworthy for its combination of difluoromethyl, hydroxy, iodo, and trifluoromethyl functional groups. These substituents contribute to the compound's distinct chemical and biological properties. The difluoromethyl group, in particular, is known for its ability to enhance metabolic stability and improve pharmacokinetic profiles, making it a valuable moiety in drug design.

The synthesis of 2-(Difluoromethyl)-3-hydroxy-4-iodo-6-(trifluoromethyl)pyridine involves a series of well-defined chemical reactions. One common approach is to start with a suitable pyridine derivative and introduce the desired functional groups through selective substitution reactions. For instance, the introduction of the difluoromethyl group can be achieved using difluoroacetic acid or its derivatives. The hydroxy group can be introduced via hydrolysis or other oxygenation reactions, while the iodo and trifluoromethyl groups can be added through halogenation and fluorination steps, respectively.

Recent studies have highlighted the potential of 2-(Difluoromethyl)-3-hydroxy-4-iodo-6-(trifluoromethyl)pyridine in various therapeutic areas. One notable application is in the development of antiviral agents. Research has shown that compounds with similar structural features exhibit potent antiviral activity against a range of viral pathogens, including influenza and hepatitis viruses. The presence of the difluoromethyl and trifluoromethyl groups appears to play a crucial role in enhancing antiviral efficacy by modulating key viral enzymes.

In addition to antiviral applications, 2-(Difluoromethyl)-3-hydroxy-4-iodo-6-(trifluoromethyl)pyridine has also shown promise in cancer research. Studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by interfering with specific signaling pathways involved in cell proliferation and survival. The unique combination of functional groups in this molecule may contribute to its ability to target multiple biological processes simultaneously, making it a versatile candidate for further investigation.

The pharmacological properties of 2-(Difluoromethyl)-3-hydroxy-4-iodo-6-(trifluoromethyl)pyridine have been extensively studied to understand its potential as a therapeutic agent. In vitro and in vivo experiments have revealed that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues without causing significant side effects.

To further explore the therapeutic potential of 2-(Difluoromethyl)-3-hydroxy-4-iodo-6-(trifluoromethyl)pyridine, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. Preliminary results from these trials have been promising, with several studies reporting positive outcomes in terms of both safety and therapeutic benefit. However, more extensive research is needed to fully validate these findings and determine the optimal dosing regimens for different indications.

In conclusion, 2-(Difluoromethyl)-3-hydroxy-4-iodo-6-(trifluoromethyl)pyridine (CAS No. 1805062-40-1) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and potential clinical applications of this compound will emerge, paving the way for innovative treatments in various medical fields.